1-Benzoxepin, 2,3,4,5-tetrahydro-2,2-dimethyl-

• CAS RN: 124773-73-5
• Molecular Formula: C12H16O
• Molecular Weight: 176.25 g/mol
• IUPAC Name: 2,2-dimethyl-4,5-dihydro-3H-1-benzoxepine
• InChI: InChI=1S/C12H16O/c1-12(2)9-5-7-10-6-3-4-8-11(10)13-12/h3-4,6,8H,5,7,9H2,1-2H3
• InChI Key: YEQSMEUHXKHVPE-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCC2=CC=CC=C2O1)C

Description

1-Benzoxepin, 2,3,4,5-tetrahydro-2,2-dimethyl- is a useful research compound. Its molecular formula is C12H16O and its molecular weight is 176.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Benzoxepin, 2,3,4,5-tetrahydro-2,2-dimethyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Benzoxepin, 2,3,4,5-tetrahydro-2,2-dimethyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 100 mg (0.52 mmol) 5-(o-hydroxyphenyl)-2-methyl-2-pentanol in 2 ml chloroform is added 25 mg (25 wt %) of p-tosic acid in one portion. The resulting solution is then heated at 80° C. for 2 hours. The reaction mixture is then diluted with methylene chloride and washed with a sat. solution of sodium bicarbonate. The organic layer is dried (MgSO4), filtered and concentrated to obtain 2,2-dimethyl-2,3,4,5-tetrahydro-1-benzoxepin which is used directly in the next step.